Cas no 652146-14-0 (Pentanoic acid, 4,4-dimethoxy-, ethyl ester)

• Product name: Pentanoic acid, 4,4-dimethoxy-, ethyl ester
• CAS No: 652146-14-0
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• CID: 402445
• PubChem ID: 559002

Pentanoic acid, 4,4-dimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4,4-dimethoxy-, ethyl ester
• ethyl 4,4-dimethoxypentanoate
• SCHEMBL1285433
• Ethyl 4,4-dimethoxypentanoate #
• DTXSID00339822
• 652146-14-0
• 4,4-dimethoxy-pentanoic acid ethyl ester

• Inchi： InChI=1S/C9H18O4/c1-5-13-8(10)6-7-9(2,11-3)12-4/h5-7H2,1-4H3
• InChI Key： ZCZPJGYGVFVPLY-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCC(C)(OC)OC

Computed Properties

• Exact Mass: 190.12054
• Monoisotopic Mass: 190.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76